N-(2-chlorophenyl)-N-[4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-yl]cyclohexanecarboxamide

• Molecular Formula: C24H24Cl2N2OS
• Molecular Weight: 459.4 g/mol
• IUPAC Name: N-(2-chlorophenyl)-N-[4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C24H24Cl2N2OS/c1-2-21-22(16-12-14-18(25)15-13-16)27-24(30-21)28(20-11-7-6-10-19(20)26)23(29)17-8-4-3-5-9-17/h6-7,10-15,17H,2-5,8-9H2,1H3
• InChI Key: ZLDKYTJKDJUHLU-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=CC=CC=C2Cl)C(=O)C3CCCCC3)C4=CC=C(C=C4)Cl

Description

N-(2-chlorophenyl)-N-[4-(4-chlorophenyl)-5-ethyl-1,3-thiazol-2-yl]cyclohexanecarboxamide, commonly known as CCT-018, is a synthetic compound that has been studied for its potential applications in scientific research. CCT-018 belongs to the class of thiazole derivatives, which have been shown to have various biological activities.

Mechanism of Action

CCT-018 acts as a CB1 receptor agonist, meaning that it binds to and activates the receptor. This activation leads to a decrease in the release of neurotransmitters such as dopamine, which are involved in the rewarding effects of drugs of abuse. CCT-018 has also been shown to modulate the activity of other receptors, including the serotonin 5-HT1A receptor, which is involved in anxiety and depression.
Biochemical and Physiological Effects:
CCT-018 has been shown to have various biochemical and physiological effects. In animal studies, it has been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and morphine. It has also been shown to reduce anxiety-like behavior and improve memory function. However, further studies are needed to determine the long-term effects of CCT-018 on the brain and other organs.

Advantages and Limitations for Lab Experiments

One advantage of using CCT-018 in lab experiments is its high affinity for the CB1 receptor, which allows for precise targeting of this receptor. However, one limitation is that CCT-018 has not been extensively studied in humans, and its long-term effects on the brain and other organs are not yet fully understood.

Future Directions

There are several future directions for the study of CCT-018. One direction is to further investigate its potential as a treatment for drug addiction. Another direction is to study its effects on other receptors, such as the serotonin 5-HT1A receptor. Additionally, future studies could investigate the potential side effects of CCT-018 and its long-term effects on the brain and other organs.

Synthesis Methods

The synthesis of CCT-018 involves the reaction of 2-chlorobenzonitrile with 4-(4-chlorophenyl)-5-ethyl-2-thiocyanato-1,3-thiazole, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by the reaction of the intermediate with cyclohexanecarboxylic acid chloride in the presence of triethylamine.

Scientific Research Applications

CCT-018 has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the cannabinoid CB1 receptor, which is involved in various physiological processes, including pain perception, appetite regulation, and memory formation. CCT-018 has also been studied for its potential as a treatment for drug addiction, as it has been shown to reduce the rewarding effects of drugs of abuse.